Cas no 2126161-06-4 ((3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride)

• Product Name: (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride
• CAS No: 2126161-06-4
• MF: C₅H₉BrClN₃
• MW: 226.502058744431
• CID: 4639076
• Update Time: 2025-11-02

(3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride

• Inchi： 1S/C5H8BrN3.ClH/c1-9-3-4(2-7)5(6)8-9;/h3H,2,7H2,1H3;1H
• InChI Key： AGLJPTNWAPFCIC-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1Br)N.Cl

Additional information on (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride

Comprehensive Guide to (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride (CAS No. 2126161-06-4)

(3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride (CAS No. 2126161-06-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is particularly notable for its unique structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The compound's molecular formula is C5H9BrClN3, and it typically appears as a white to off-white crystalline powder.

The growing interest in pyrazole-based compounds in medicinal chemistry has propelled research into derivatives like (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride. Recent studies highlight its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both bromine and amine functional groups in its structure allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis.

From a chemical properties perspective, CAS 2126161-06-4 demonstrates good solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents. Its stability under normal laboratory conditions makes it suitable for various synthetic applications. Researchers particularly value this compound for its reactivity in nucleophilic substitution reactions, where the bromine atom can be readily displaced by other functional groups.

The pharmaceutical applications of (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine HCl are particularly noteworthy. Recent trends in drug discovery have seen increased utilization of such heterocyclic amine compounds as key intermediates in the synthesis of potential therapeutic agents. The compound's structural motif appears in several investigational drugs targeting inflammatory diseases and certain types of cancer. Its molecular framework is especially relevant in the design of small molecule inhibitors that modulate specific biological pathways.

In agrochemical research, derivatives of 3-bromo-1-methyl-1H-pyrazol-4-yl methanamine have shown promise as precursors for novel crop protection agents. The agricultural sector's growing demand for more efficient and environmentally friendly pesticides has driven innovation in this area. The compound's halogenated pyrazole core is particularly valuable for developing substances with improved pest control properties and reduced environmental persistence.

The synthesis and handling of (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride require proper laboratory techniques and equipment. While not classified as hazardous under normal circumstances, standard precautions for handling chemical substances should be observed. The compound should be stored in a cool, dry place, protected from light and moisture to maintain its stability over extended periods.

Market analysis indicates steady growth in demand for specialized pyrazole derivatives like CAS 2126161-06-4. The compound's versatility as a synthetic intermediate continues to attract interest from both academic researchers and industrial chemists. Current pricing trends reflect its niche application status, with costs varying based on purity requirements and order quantities.

Quality control for (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Suppliers generally provide certificates of analysis detailing these quality parameters. The compound is available in various purity grades, with >98% purity being the most common specification for research applications.

Recent scientific literature highlights several innovative applications of 3-bromo-1-methyl-pyrazole-4-methanamine hydrochloride in materials science. Its incorporation into novel polymer systems and coordination complexes has opened new avenues in functional material development. These applications leverage the compound's ability to participate in diverse chemical transformations while maintaining structural stability.

For researchers working with CAS No. 2126161-06-4, proper documentation of experimental procedures and safety measures is essential. The compound's Material Safety Data Sheet (MSDS) provides comprehensive information about handling, storage, and disposal requirements. While not considered highly hazardous, prudent laboratory practices should always be followed when working with any chemical substance.

The future outlook for (3-bromo-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride appears promising, with ongoing research exploring its potential in various cutting-edge applications. As synthetic methodologies continue to advance, this compound is likely to find even broader utility in both pharmaceutical development and materials science. Its unique combination of reactivity and stability positions it as a valuable tool for chemical innovation across multiple disciplines.